Cas no 1035261-42-7 (2-Iodo-3-(trifluoromethyl)benzoyl chloride)

• Product Name: 2-Iodo-3-(trifluoromethyl)benzoyl chloride
• CAS No: 1035261-42-7
• MF: C₈H₃ClF₃IO
• MW: 334.461504220963
• CID: 4965090
• Update Time: 2025-07-21

2-Iodo-3-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C8H3ClF3IO/c9-7(14)4-2-1-3-5(6(4)13)8(10,11)12/h1-3H
• InChI Key： XGRURIVIGPRJQJ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 333.88692 g/mol
• Monoisotopic Mass: 333.88692 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 334.46

Additional information on 2-Iodo-3-(trifluoromethyl)benzoyl chloride

Comprehensive Overview of 2-Iodo-3-(trifluoromethyl)benzoyl chloride (CAS No. 1035261-42-7)

2-Iodo-3-(trifluoromethyl)benzoyl chloride (CAS No. 1035261-42-7) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries frequently search for this compound due to its role in cross-coupling reactions, fluorinated compound synthesis, and drug discovery. The growing demand for trifluoromethylated compounds in modern chemistry underscores its significance.

The compound's benzoyl chloride moiety enhances its reactivity, enabling efficient acylation reactions. This property is particularly relevant in the development of active pharmaceutical ingredients (APIs) and advanced materials. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing its production processes to minimize environmental impact. Questions like "How to handle 2-Iodo-3-(trifluoromethyl)benzoyl chloride safely?" or "What are the applications of trifluoromethylated benzoyl chlorides?" are commonly explored in academic and industrial forums.

From a technical perspective, CAS No. 1035261-42-7 is often referenced in patents and journals focusing on organofluorine chemistry. Its compatibility with palladium-catalyzed reactions and Sonogashira couplings makes it a versatile building block. Additionally, the rise of AI-driven molecular design has increased the demand for such compounds, as they serve as key inputs for machine learning models predicting chemical reactivity. This aligns with the broader industry shift toward computational chemistry and high-throughput screening.

Storage and handling of 2-Iodo-3-(trifluoromethyl)benzoyl chloride require adherence to standard laboratory protocols. While not classified as hazardous under most regulations, its moisture-sensitive nature necessitates inert atmosphere storage. Researchers often inquire about "best practices for storing benzoyl chloride derivatives" or "alternative reagents for trifluoromethylation," reflecting the compound's niche yet critical role. Suppliers typically provide technical data sheets to address these concerns, ensuring safe and effective usage.

In summary, 2-Iodo-3-(trifluoromethyl)benzoyl chloride (CAS No. 1035261-42-7) bridges the gap between academic research and industrial applications. Its relevance in fluorine chemistry, pharmaceutical intermediates, and material science continues to grow, driven by innovations in synthetic methodologies. As the scientific community prioritizes efficient synthetic routes and eco-friendly processes, this compound remains a focal point for future advancements.